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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738 Get Quote

Essential Safety and Handling Guide for 2'-
Bromoacetophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2'-Bromoacetophenone (CAS No. 2142-69-0), a chemical intermediate

common in organic synthesis. Adherence to these procedures is critical for ensuring personnel

safety and minimizing environmental impact.

Hazard Identification and Safety Summary
2'-Bromoacetophenone is classified as a hazardous substance. It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Some sources also

indicate that it can cause severe skin burns and eye damage.[4][5] It is harmful if swallowed or

inhaled.

Signal Word: Warning or Danger

Key Hazards:

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation
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Specific target organ toxicity (single exposure), primarily affecting the respiratory system

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2'-Bromoacetophenone is provided

in the table below for easy reference.

Property Value

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol

Appearance Light yellow to dark green solid

Melting Point 46 - 51 °C / 114.8 - 123.8 °F

Boiling Point 135 °C / 275 °F @ 18 mmHg

Flash Point > 110 °C / > 230 °F

Solubility Practically insoluble in water

Operational Plan: Safe Handling of 2'-
Bromoacetophenone
This section outlines the step-by-step procedures for safely handling 2'-Bromoacetophenone
in a laboratory setting.

Engineering Controls
Ventilation: Always handle 2'-Bromoacetophenone in a well-ventilated area. A chemical

fume hood is required for all operations that may generate dust or vapors.

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2'-Bromoacetophenone:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/product/b1265738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye/Face Protection

Chemical safety goggles or glasses conforming

to EN166 (EU) or NIOSH (US) standards. A face

shield should be worn when handling larger

quantities.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber,

Viton®). Gloves must be inspected for integrity

before each use and disposed of properly after

handling the chemical.

Skin and Body Protection

A buttoned lab coat is required. For larger-scale

work, a chemical-resistant apron or suit may be

necessary.

Respiratory Protection

For most lab-scale operations under a fume

hood, no additional respiratory protection is

needed. If a risk assessment indicates potential

for exceeding exposure limits, a NIOSH/MSHA

or European Standard EN 149 approved

respirator should be used.

Step-by-Step Handling Protocol
Preparation:

Designate a specific area within a chemical fume hood for the handling of 2'-
Bromoacetophenone.

Ensure all necessary PPE is donned correctly.

Assemble all required equipment (spatulas, weigh boats, glassware, etc.) within the fume

hood.

Weighing and Transfer:

Carefully open the container of 2'-Bromoacetophenone inside the fume hood.
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Use a clean, dry spatula to transfer the desired amount of the solid to a tared weigh boat

or directly into the reaction vessel.

Avoid creating dust. If dust is generated, ensure the fume hood sash is at the appropriate

height to capture it.

Dissolution:

Add the solvent to the vessel containing the 2'-Bromoacetophenone.

Stir the mixture gently to dissolve the solid.

Post-Handling:

Securely close the container of 2'-Bromoacetophenone.

Decontaminate all equipment that came into contact with the chemical.

Wipe down the work surface within the fume hood.

Properly dispose of all contaminated waste (see Disposal Plan below).

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Emergency Procedures
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Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation occurs.

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing and seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Clean mouth with

water and seek immediate medical attention.

Spill

Evacuate the area. Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an

inert absorbent material (e.g., sand, silica gel).

Sweep or scoop up the material and place it into

a suitable, closed container for disposal. Avoid

generating dust.

Disposal Plan
All waste containing 2'-Bromoacetophenone is considered hazardous waste and must be

disposed of accordingly.

Chemical Waste:

Collect all unused 2'-Bromoacetophenone and solutions containing it in a clearly labeled,

sealed, and appropriate hazardous waste container.

Contaminated Materials:
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All disposable items that have come into contact with 2'-Bromoacetophenone (e.g.,

gloves, weigh boats, paper towels) must be collected in a designated, sealed hazardous

waste container.

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain. Contact your institution's environmental health and safety

department for specific disposal procedures.

Workflow for Safe Handling of 2'-
Bromoacetophenone
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Caption: Workflow for the safe handling of 2'-Bromoacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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